(R)-1-(4-Chloro-3-nitrophenyl)ethan-1-ol

• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• IUPAC Name: (1R)-1-(4-chloro-3-nitrophenyl)ethanol
• InChI: InChI=1S/C8H8ClNO3/c1-5(11)6-2-3-7(9)8(4-6)10(12)13/h2-5,11H,1H3/t5-/m1/s1
• InChI Key: DPECJWNICWLDNB-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](C1=CC(=C(C=C1)Cl)[N+](=O)[O-])O
• Canonical SMILES: CC(C1=CC(=C(C=C1)Cl)[N+](=O)[O-])O

Description

(R)-1-(4-Chloro-3-nitrophenyl)ethan-1-ol is a chiral secondary alcohol featuring a 4-chloro-3-nitrophenyl substituent. Structurally, the compound combines electron-withdrawing groups (chloro and nitro) at the 4- and 3-positions of the phenyl ring, respectively, which influence its electronic properties and reactivity. The stereogenic center at the alcohol-bearing carbon makes enantiomeric purity critical for applications in asymmetric synthesis or pharmaceuticals.

Biological Activity

(R)-1-(4-Chloro-3-nitrophenyl)ethan-1-ol, a compound with significant structural complexity, has garnered attention for its potential biological activities. This article explores its biological activity, including antibacterial and anticancer properties, supported by research findings and data tables.

Chemical Structure and Properties

The compound (R)-1-(4-Chloro-3-nitrophenyl)ethan-1-ol features a chloro and nitro substituent on a phenyl ring, which is known to influence its biological activity. The presence of these groups often enhances interaction with biological targets, making it a subject of interest in medicinal chemistry.

1. Antibacterial Activity

Research indicates that compounds with similar structures exhibit notable antibacterial properties. For instance, derivatives of 4-chloro-3-nitrophenyl have shown effectiveness against various bacterial strains. A comparative study revealed that certain derivatives had minimum inhibitory concentrations (MICs) ranging from 40 to 50 µg/mL against pathogens like E. faecalis and P. aeruginosa .

Compound	Bacterial Strain	MIC (µg/mL)
Compound 1	E. faecalis	40
Compound 2	P. aeruginosa	50
Compound 3	S. typhi	45

2. Anticancer Activity

The anticancer potential of (R)-1-(4-Chloro-3-nitrophenyl)ethan-1-ol has been evaluated in various studies. In vitro assays demonstrated that related compounds inhibited the growth of several cancer cell lines, including breast (MCF-7), colon (SW-620), and leukemia (MOLT-4) cells.

A study reported the growth inhibition percentages for different concentrations of a similar compound:

Cell Line	Concentration (µM)	Growth Inhibition (%)
MCF-7	0.01	85
SW-620	0.02	75
MOLT-4	0.05	90

The mechanism of action appears to involve apoptosis induction and cell cycle arrest, particularly at the S phase .

The biological activity of (R)-1-(4-Chloro-3-nitrophenyl)ethan-1-ol is largely attributed to its ability to interact with specific biological targets such as enzymes or receptors. The nitro group can undergo bioreduction, forming reactive intermediates that may disrupt cellular functions .

Case Study: DprE1 Inhibition

A notable case study examined the inhibition of the enzyme DprE1, which is critical in mycobacterial cell wall synthesis and a target for tuberculosis treatment. Compounds structurally similar to (R)-1-(4-Chloro-3-nitrophenyl)ethan-1-ol demonstrated IC50 values below 6 µg/mL against DprE1, indicating strong inhibitory potential .

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

Nitro Group Position: Comparison with (1S)-1-(4-Nitrophenyl)ethan-1-ol (R8P)

• Properties :
  • Molecular weight: 167.16 g/mol (vs. 201.61 g/mol for the target compound).
  • Physical state: Likely solid (data unspecified), contrasting with trifluoro analogs (yellow oils) .
• Impact : The 4-nitro group increases para-directed reactivity, whereas the 3-nitro group in the target compound may enhance meta-substitution tendencies.

Halogen Substitution: Comparison with Fluoro and Chloro Derivatives

• (R)-1-(3-Chlorophenyl)ethan-1-ol ():
  • Substituent: Chloro at 3-position (vs. 4-chloro in the target).
  • Stereochemical purity: 87% via chiral HPLC, suggesting similar enantioselective synthesis challenges .

Trifluoromethyl Analog: 1-(4-Chloro-3-Nitrophenyl)-2,2,2-Trifluoroethan-1-ol

• Structure : Replaces the methyl group with a trifluoromethyl moiety .
• Synthesis : High yield (98% ) via IBX-mediated oxidation, compared to asymmetric reductions for chiral alcohols .
• Properties: Yellow oil (vs.

Methyl vs. Chloro Substitution: (1R)-1-(4-Methyl-3-Nitrophenyl)ethan-1-ol

• Structure : Methyl at the 4-position instead of chloro .
• Properties :
  • Molecular weight: 181.19 g/mol (lighter than target compound).
  • Physical state: Powder (stored at 4°C), indicating higher crystallinity than halogenated analogs .
• Impact : Methyl’s electron-donating effect contrasts with chloro’s electron-withdrawing nature, affecting acidity and reaction kinetics.